Cas no 287100-69-0 (D-Mannitol-2-13C)

• Product Name: D-Mannitol-2-13C
• CAS No: 287100-69-0
• Molecular Formula: C₆H₁₄O₆
• Molecular Weight: 182.17176
• CID: 248679
• PubChem ID: 71308893

D-Mannitol-2-13C Properties

Names and Identifiers

• D-Mannitol-2-13C (9CI)
• D-Mannitol-2-13C
• D-[2-13C]MANNITOL
• D-(2-~13~C)-arabino-Hexitol
• DTXSID90745690
• CS-0459782
• D-Mannitol-2-13C, 99 atom % 13C
• HY-N0378S3
• 287100-69-0
• DB-254579

• InChIKey： FBPFZTCFMRRESA-ZRXDASGMSA-N
• Inchi： InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1/i3+1
• SMILES： OC[C@H]([C@H]([C@@H]([13C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 183.08239300g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 183.08239300g/mol
• Heavy Atom Count: 12
• Complexity: 105
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: -3.58540
• PSA: 121.38000
• Melting Point: 167-170 °C(lit.)
• Solubility: Water (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols